Cas no 175203-42-6 (Methyl 2-2-(Trifluoromethyl)quinolin-4-ylthio-acetate)

• Product Name: Methyl 2-2-(Trifluoromethyl)quinolin-4-ylthio-acetate
• CAS No: 175203-42-6
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• MDL: MFCD00219657
• CID: 111880
• PubChem ID: 2775689
• Update Time: 2025-04-18

Methyl 2-2-(Trifluoromethyl)quinolin-4-ylthio-acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[2-(trifluoromethyl)-4-quinolinyl]thio]-, methyl ester
• METHYL 2-[2-(TRIFLUOROMETHYL)QUINOLIN-4-YL THIO]-ACETATE
• methyl 2-[2-(trifluoromethyl)quinolin-4-yl]sulfanylacetate
• methyl ([2-(trifluoromethyl)quinolin-4-yl]thio)acetate
• methyl 2-([2-(trifluoromethyl)-4-quinolyl]thio)acetate
• methyl 2-(2-(trifluoromethyl)quinolin-4-ylthio)acetate
• Aceticacid, [[2-(trifluoromethyl)-4-quinolinyl]thio]-, methyl ester (9CI)
• BUTTPARK 50\09-16
• Methyl 2-[2-(trifluoromethyl)quinolin-4-yl thio]-
• METHYL 2-[2-(TRIFLUOROMETHYL)QUINOL-4-YLTHIO]ACETATE
• Methyl {[2-(trifluoromethyl)quinolin-4-yl]thio}acetate
• METHYL 2-[[2-(TRIFLUOROMETHYL)-4-QUINOLYL]THIO]ACETATE
• methyl 2-{[2-(trifluoromethyl)quinolin-4-yl]sulfanyl}acetate
• Methyl2-[2-(trifluoromethyl)quinol-4-ylthio]acetate97%
• Methyl{[2-(trifluoromethyl)quinolin-4-yl]thio}acetate97%
• Methyl {[2-(trifluoromethyl)quinolin-4-yl]thio}acetate 97%
• AS-9158
• Acetic acid, 2-[[2-(trifluoromethyl)-4-quinolinyl]thio]-, methyl ester
• AKOS015852949
• A811865
• BRD-K07560931-001-01-3
• SB72656
• Methyl {[2-(trifluoromethyl)quinolin-4-yl]sulfanyl}acetate
• Methyl 2-((2-(trifluoromethyl)quinolin-4-yl)thio)acetate
• DTXSID10379658
• MFCD00219657
• Maybridge1_005083
• CCG-246498
• HMS555P01
• methyl 2-[2-(trifluoromethyl)quinolin-4-ylthio]-acetate
• methyl 2-[2-(trifluoromethyl)quinolin-4-ylthio]acetate
• FT-0628428
• 175203-42-6
• CS-0316404
• G73075
• Methyl 2-2-(Trifluoromethyl)quinolin-4-ylthio-acetate

• MDL： MFCD00219657
• Inchi： 1S/C13H10F3NO2S/c1-19-12(18)7-20-10-6-11(13(14,15)16)17-9-5-3-2-4-8(9)10/h2-6H,7H2,1H3
• InChI Key： AGLNLBXMPKNXDP-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1C=C(C(F)(F)F)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 301.03800
• Monoisotopic Mass: 301.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 96 °C
• PSA: 64.49000
• LogP: 3.51870
• Sensitiveness: Stench
• Solubility: Not determined

Methyl 2-2-(Trifluoromethyl)quinolin-4-ylthio-acetate Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22; R36/37/38